Cas no 874806-25-4 (N-(4-methoxyphenyl)-1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide)

• Product Name: N-(4-methoxyphenyl)-1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide
• CAS No: 874806-25-4
• MF: C₁₃H₁₅N₃O₅S
• MW: 325.34030175209
• CID: 6382309
• PubChem ID: 7161151
• Update Time: 2025-06-26

N-(4-methoxyphenyl)-1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methoxyphenyl)-1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide
• 5-Pyrimidinesulfonamide, 1,2,3,4-tetrahydro-N-(4-methoxyphenyl)-1,3-dimethyl-2,4-dioxo-
• SMR000320502
• F1844-0012
• SR-01000016765-1
• MLS000419646
• CHEMBL1893563
• AKOS024614308
• HMS2747O15
• N-(4-methoxyphenyl)-1,3-dimethyl-2,4-dioxopyrimidine-5-sulfonamide
• 874806-25-4
• SR-01000016765

• Inchi： 1S/C13H15N3O5S/c1-15-8-11(12(17)16(2)13(15)18)22(19,20)14-9-4-6-10(21-3)7-5-9/h4-8,14H,1-3H3
• InChI Key： INTQIZMCQCMPCG-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)C=C(S(NC2=CC=C(OC)C=C2)(=O)=O)C(=O)N1C

Computed Properties

• Exact Mass: 325.07324176g/mol
• Monoisotopic Mass: 325.07324176g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.48±0.1 g/cm3(Predicted)
• Boiling Point: 472.1±55.0 °C(Predicted)
• pka: 5.93±0.20(Predicted)

Additional information on N-(4-methoxyphenyl)-1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide

N-(4-Methoxyphenyl)-1,3-Dimethyl-2,4-Dioxo-1,2,3,4-Tetrahydropyrimidine-5-Sulfonamide: A Comprehensive Overview

N-(4-Methoxyphenyl)-1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide (CAS No. 874806-25-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidine derivatives and is characterized by its unique structural features and potential biological activities. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements related to this compound.

The chemical structure of N-(4-methoxyphenyl)-1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide is particularly noteworthy. It consists of a pyrimidine ring with two oxo groups at positions 2 and 4, a sulfonamide group at position 5, and a substituted phenyl ring at position 1. The presence of the methoxy group on the phenyl ring and the dimethyl groups on the pyrimidine ring contribute to its unique chemical properties and reactivity. These structural elements play a crucial role in determining the compound's biological activity and potential therapeutic applications.

The synthesis of N-(4-methoxyphenyl)-1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide can be achieved through various synthetic routes. One common method involves the reaction of 1,3-dimethylbarbituric acid with 4-methoxyaniline in the presence of a sulfonating agent. This reaction typically proceeds via a multistep process that includes the formation of an intermediate sulfonamide derivative followed by cyclization to form the final product. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for synthesizing this compound, which are essential for large-scale production in pharmaceutical settings.

In terms of biological activity, N-(4-methoxyphenyl)-1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide has shown promising results in various preclinical studies. Research has demonstrated its potential as an antitumor agent due to its ability to inhibit specific enzymes involved in cancer cell proliferation. For instance, studies have shown that this compound can effectively inhibit the activity of cyclin-dependent kinases (CDKs), which are key regulators of the cell cycle. By targeting these enzymes, N-(4-methoxyphenyl)-1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide can induce cell cycle arrest and apoptosis in cancer cells.

Additionally, this compound has been investigated for its anti-inflammatory properties. In vitro studies have shown that it can reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that N-(4-methoxyphenyl)-1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide may have potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of N-(4-methoxyphenyl)-1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide have also been studied extensively. Research has shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile. This makes it an attractive candidate for further development as a therapeutic agent. However, further studies are needed to fully understand its metabolism and potential drug interactions.

In conclusion,N-(4-methoxyphenyl)-1,3-dimethyl-2,4-dioxo-1,2，3， 4-tetrahydropyrimidine-5-sulfonamide (CAS No. 874806-25-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an important subject of ongoing research. As new synthetic methods and biological studies continue to emerge,N-(4-methoxyphenyl)-1， 3-dimethyl - 2， 4 - dioxo - 1， 2， 3， 4 - tetrahydropyrimidine - 5 - sulfonamide strong > is likely to play an increasingly significant role in the development of novel therapeutic agents for various diseases.